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Compound of Interest |

N,N-Dimethyl-4-
Compound Name:

((methylamino)methyl)aniline
CAS No.: 83671-43-6

Cat. No.: B1218795

Get Quote

Disclaimer: Extensive literature searches for "N,N-Dimethyl-4-((methylamino)methyl)aniline"

as a specific reagent in cross-coupling reactions did not yield detailed experimental protocols
or quantitative data for its direct application as a ligand or substrate. However, the broader
class of N,N-dimethylaniline derivatives are well-established as important products and building
blocks in organic synthesis, often synthesized via cross-coupling reactions.

These application notes will therefore focus on the synthesis of N,N-dimethylaniline derivatives
through palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig
amination, as this is a common and powerful method for their preparation. The protocols and
data presented are based on established methodologies for the synthesis of N,N-
dimethylanilines and will serve as a valuable guide for researchers in this area.

Introduction

N,N-dimethylaniline and its derivatives are crucial intermediates in the synthesis of dyes,
pharmaceuticals, and agrochemicals.[1][2] The formation of the C-N bond to create these
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aromatic amines is a key transformation in organic chemistry. The Buchwald-Hartwig amination
has emerged as a highly versatile and efficient method for this purpose, allowing for the
coupling of aryl halides or triflates with amines.[3][4][5] This reaction is catalyzed by palladium
complexes and offers a significant improvement over harsher, more traditional methods.[4]

Palladium-Catalyzed Synthesis of N,N-
Dimethylanilines via Buchwald-Hartwig Amination

A common strategy for synthesizing N,N-dimethylaniline derivatives is the palladium-catalyzed
cross-coupling of an aryl electrophile (such as an aryl triflate) with dimethylamine. This reaction
typically employs a palladium catalyst, a phosphine ligand, and a base.

Quantitative Data Summary

The following table summarizes representative quantitative data for the Buchwald-Hartwig
amination to produce N,N-dimethylaniline derivatives from aryl triflates and dimethylamine.
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Pd

Aryl Ligand Temp Yield Referen
. Catalyst Base Solvent
Triflates (mol%) (°C) (%) ce
(mol%)
4-tert-
Pdz(dba)  XPhos
Butylphe KsPOa4 THF 80 98 [3]
) 3 (1) 4)
nyl triflate
4-
Methoxy Pdz(dba) XPhos
K3POa THF 80 97 [3]
phenyl 3(1) 4)
triflate
4-
) Pdz(dba)  XPhos
Nitrophe K3POa THF 80 95 [3]
. 3 (1) 4
nyl triflate
3-
Methoxy Pdz(dba)  XPhos
K3POa THF 80 96 [3]
phenyl 3 (1) 4)
triflate
2-
Methylph  Pd2(dba)  XPhos
KsPOa THF 80 75 [3]
enyl 3(1) 4)
triflate

Experimental Protocols

General Protocol for the Palladium-Catalyzed Synthesis
of N,N-Dimethylanilines

This protocol is based on the Buchwald-Hartwig amination of aryl triflates with dimethylamine.
Materials and Reagents:
e Aryl triflate

¢ Dimethylamine solution (e.g., 2 M in THF)
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Tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s)
XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)
Potassium phosphate (KsPOa4), anhydrous

Tetrahydrofuran (THF), anhydrous

Procedure:

Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl
triflate (1.0 mmol), KsPOa (1.5 mmol), and XPhos (0.04 mmol).

Catalyst Addition: Add Pdz(dba)s (0.01 mmol) to the Schlenk tube.

Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or
nitrogen three times to ensure an inert atmosphere.

Solvent and Amine Addition: Add anhydrous THF (5 mL) followed by the dimethylamine
solution (2.0 mmol) via syringe.

Reaction Execution: Place the Schlenk tube in a preheated oil bath at 80 °C and stir
vigorously.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl
acetate and water.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and
extract the aqueous layer with ethyl acetate (3 x 20 mL).

Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate (NazS0a), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to afford
the desired N,N-dimethylaniline derivative.
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Visualizations
Catalytic Cycle of the Buchwald-Hartwig Amination
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Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow
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Caption: Experimental workflow for N,N-dimethylaniline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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